Cas no 64226-00-2 (Phosphonic acid, [(2-propenyloxy)methyl]-, diethyl ester)

Phosphonic acid, [(2-propenyloxy)methyl]-, diethyl ester structure
64226-00-2 structure
Product Name:Phosphonic acid, [(2-propenyloxy)methyl]-, diethyl ester
CAS No:64226-00-2
MF:C8H17O4P
MW:208.191943883896
CID:1673573
PubChem ID:11745836
Update Time:2025-04-21

Phosphonic acid, [(2-propenyloxy)methyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid, [(2-propenyloxy)methyl]-, diethyl ester
    • diethyl allyloxymethylphosphonate
    • Diethyl ((allyloxy)methyl)phosphonate
    • 64226-00-2
    • 3-(diethoxyphosphorylmethoxy)prop-1-ene
    • E10127
    • SCHEMBL9858061
    • HPNNWVDRZWKNEV-UHFFFAOYSA-N
    • Inchi: 1S/C8H17O4P/c1-4-7-10-8-13(9,11-5-2)12-6-3/h4H,1,5-8H2,2-3H3
    • InChI Key: HPNNWVDRZWKNEV-UHFFFAOYSA-N
    • SMILES: P(COCC=C)(=O)(OCC)OCC

Computed Properties

  • Exact Mass: 208.08651
  • Monoisotopic Mass: 208.08644602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 8
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76

Phosphonic acid, [(2-propenyloxy)methyl]-, diethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1739779-1g
Diethyl ((allyloxy)methyl)phosphonate
64226-00-2 98%
1g
¥3351.00 2024-05-05

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